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Compound Name: Neopentyl formate

Cat. No.: B14709596 Get Quote

Application Note

Introduction

Neopentyl formate, the formate ester of neopentyl alcohol, is a specialty chemical

intermediate whose utility in medicinal chemistry is centered around the significant steric

hindrance provided by its neopentyl group. This bulky alkyl moiety imparts considerable

stability to the ester, particularly against hydrolysis, and influences its reactivity in a predictable

manner. These characteristics make it a valuable tool for researchers and drug development

professionals in the synthesis of complex, biologically active molecules. While not a common

household name in pharmaceutical synthesis, its unique properties offer strategic advantages

in specific synthetic contexts, such as in the introduction of a formyl group under controlled

conditions or as a sterically bulky protecting group.

Physicochemical Properties and Synthesis
Neopentyl formate is a colorless liquid with the molecular formula C₆H₁₂O₂ and a molecular

weight of 116.16 g/mol .[1][2] Its structure is characterized by a quaternary carbon atom

attached to three methyl groups and a CH₂ group, which is in turn bonded to the formate ester.

This arrangement is the source of its pronounced steric bulk.

Table 1: Physicochemical Properties of Neopentyl Formate
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Property Value Reference

Molecular Formula C₆H₁₂O₂ [1][2]

Molecular Weight 116.16 g/mol [1][2]

CAS Number 23361-67-3 [1][2]

Appearance Colorless liquid

Solubility

Sparingly soluble in water;

miscible with common organic

solvents.

The primary route to neopentyl formate is through the direct esterification of neopentyl alcohol

with formic acid, often catalyzed by an acid such as p-toluenesulfonic acid.[1]

Applications in Medicinal Chemistry
The principal application of neopentyl formate in a medicinal chemistry context lies in its

potential as a formylating agent. The formyl group is a key functional group in a variety of

biologically active molecules and can serve as a precursor for other functionalities. The steric

hindrance of the neopentyl group can modulate the reactivity of the formate ester, potentially

allowing for selective formylation in the presence of other reactive sites.

While specific, publicly documented examples of neopentyl formate in the synthesis of

commercial drugs are scarce, its utility can be inferred from the broader understanding of

formylating agents in medicinal chemistry. Formylation is a critical step in the synthesis of

various heterocyclic compounds that form the core of many pharmaceuticals.

Experimental Protocols
Protocol 1: Synthesis of Neopentyl Formate via Acid-Catalyzed Esterification

This protocol describes the laboratory-scale synthesis of neopentyl formate from neopentyl

alcohol and formic acid.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b14709596
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270999/
https://www.benchchem.com/product/b14709596
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270999/
https://www.benchchem.com/product/b14709596
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270999/
https://www.benchchem.com/product/b14709596?utm_src=pdf-body
https://www.benchchem.com/product/b14709596
https://www.benchchem.com/product/b14709596?utm_src=pdf-body
https://www.benchchem.com/product/b14709596?utm_src=pdf-body
https://www.benchchem.com/product/b14709596?utm_src=pdf-body
https://www.benchchem.com/product/b14709596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14709596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neopentyl alcohol

Formic acid (98-100%)

p-Toluenesulfonic acid monohydrate (catalyst)

Toluene

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add

neopentyl alcohol (1.0 eq), toluene (as solvent), and a catalytic amount of p-toluenesulfonic

acid monohydrate (e.g., 0.02 eq).

Add formic acid (1.2 eq) to the flask.

Heat the reaction mixture to reflux. Water will be collected in the Dean-Stark trap as the

reaction proceeds.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC) until the starting material is consumed.

Allow the reaction mixture to cool to room temperature.
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Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate

solution to neutralize the acid catalyst and any remaining formic acid.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield crude neopentyl formate.

Purify the crude product by fractional distillation to obtain pure neopentyl formate.

Note: Quantitative data for this specific reaction is not readily available in the public domain

and would typically be determined empirically during process development.

Visualization of Synthetic Utility
The following diagrams illustrate the synthesis of neopentyl formate and its potential role as a

formylating agent in a general synthetic scheme.
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Caption: Synthesis of Neopentyl Formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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